Cas no 338404-12-9 (N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide)

N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide is a specialized pyrrole derivative with applications in organic synthesis and pharmaceutical research. Its structure features a dimethylcarboxamide group at the 2-position and a propanoyl substituent at the 4-position of the pyrrole ring, offering versatility as a building block for heterocyclic compounds. The compound's well-defined molecular framework facilitates controlled modifications, making it valuable for developing bioactive molecules or functional materials. Its stability under standard conditions and compatibility with common synthetic methodologies enhance its utility in research settings. The presence of both amide and ketone functional groups allows for diverse reactivity, enabling applications in medicinal chemistry and material science.
N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide structure
338404-12-9 structure
Product Name:N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide
CAS No:338404-12-9
MF:C10H14N2O2
MW:194.230362415314
MDL:MFCD00141881
CID:5012466
Update Time:2025-05-22

N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N,N-dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide
    • N,N-dimethyl-4-propionyl-1H-pyrrole-2-carboxamide
    • N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide
    • MDL: MFCD00141881
    • Inchi: 1S/C10H14N2O2/c1-4-9(13)7-5-8(11-6-7)10(14)12(2)3/h5-6,11H,4H2,1-3H3
    • InChI Key: UJXKMUHVVIRWQF-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC(C(CC)=O)=CN1)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 238
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53.2

N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB341539-100 mg
N,N-Dimethyl-4-propionyl-1H-pyrrole-2-carboxamide; .
338404-12-9
100mg
€208.80 2023-06-21
abcr
AB341539-100mg
N,N-Dimethyl-4-propionyl-1H-pyrrole-2-carboxamide; .
338404-12-9
100mg
€283.50 2025-02-15
Ambeed
A875644-1g
N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide
338404-12-9 90%
1g
$350.0 2024-04-19

Additional information on N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide

Recent Advances in the Study of N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide (CAS: 338404-12-9)

N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide (CAS: 338404-12-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

The compound's unique pyrrole-carboxamide structure has been the focus of several synthetic and pharmacological studies. Researchers have investigated its role as a modulator of various biological pathways, including those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide exhibit potent inhibitory effects on specific kinase targets, suggesting its utility in targeted cancer therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an anti-inflammatory agent. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide derivatives showed significant activity in reducing pro-inflammatory cytokines in vitro, positioning it as a promising candidate for the treatment of chronic inflammatory diseases.

The synthesis and optimization of N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide have also been areas of active research. Advances in synthetic methodologies, such as microwave-assisted synthesis and flow chemistry, have improved the efficiency and yield of producing this compound and its derivatives. These technological advancements are crucial for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the clinical translation of N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Ongoing research aims to optimize the compound's pharmacodynamic and pharmacokinetic properties to enhance its therapeutic potential.

In conclusion, N,N-Dimethyl-4-propanoyl-1H-pyrrole-2-carboxamide (CAS: 338404-12-9) represents a versatile scaffold in medicinal chemistry with applications in oncology and inflammation. Continued research and development are essential to unlock its full therapeutic potential and address existing challenges in drug development.

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